Cas no 2095209-25-7 (Methyl 3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carboxylate)

• Product Name: Methyl 3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carboxylate
• CAS No: 2095209-25-7
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5723740
• PubChem ID: 90283856
• Update Time: 2025-05-20

Methyl 3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15878795
• methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate
• 2095209-25-7
• EN300-27738800
• Methyl3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate
• methyl 2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylate
• Methyl 3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carboxylate

• Inchi： 1S/C9H10N2O3/c1-13-9(12)6-4-7-8(11-5-6)10-2-3-14-7/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key： KAKMFUIWLBERLV-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)OC)C=NC=2NCC1

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 127.9±15.8 °C

Methyl 3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carboxylate

Methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate: A Comprehensive Overview

Methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate, also known by its CAS number CAS No: 2095209-25-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of Methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate is characterized by a fused ring system comprising a pyridine ring and an oxazine moiety. This arrangement imparts the compound with distinctive electronic properties and reactivity. The methyl ester group attached to the carboxylate further enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These techniques not only improve yield but also reduce reaction times, aligning with the growing demand for sustainable chemical practices.

In terms of pharmacological activity, Methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate has demonstrated potent inhibitory effects on several enzymes associated with neurodegenerative diseases. For instance, studies published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications have shown its ability to inhibit acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. This finding underscores its potential as a lead compound for developing novel therapeutics targeting cognitive disorders.

Beyond pharmacology, Methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate has found applications in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have explored its role as a building block for constructing advanced materials with tailored functionalities, such as light-emitting diodes (LEDs) and photovoltaic cells.

The environmental impact of Methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate has also been a topic of interest. Studies conducted under the auspices of the European Chemicals Agency (ECHA) have assessed its toxicity profile and biodegradability. These studies are crucial for ensuring that the compound's use aligns with global safety standards and sustainability goals.

In conclusion, Methyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carboxylate stands at the forefront of chemical innovation due to its versatile properties and wide-ranging applications. As research continues to uncover new insights into its structure-function relationships and biological activities